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Compound of Interest

Compound Name: D-tert-leucine

Cat. No.: B555885 Get Quote

The fundamental molecular characteristics of D-tert-leucine are summarized below. This data

is crucial for experimental design, including reaction stoichiometry, solution preparation, and

analytical characterization.

Parameter Value Reference

Molecular Formula C6H13NO2 [1][2][3]

Molecular Weight 131.17 g/mol [1][2][3][4]

IUPAC Name
(2R)-2-amino-3,3-

dimethylbutanoic acid
[1]

CAS Number 26782-71-8 [1][3]

Molecular Structure
The structural arrangement of D-tert-leucine is a key determinant of its chemical properties

and biological activity. The diagram below illustrates the connectivity of the atoms and the

stereochemistry at the alpha-carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/26782-71-8
https://www.scbt.com/p/dl-tert-leucine-33105-81-6
https://www.guidechem.com/encyclopedia/d-tert-leucine-dic21539.html
https://www.sigmaaldrich.com/US/en/product/aldrich/332178
https://www.benchchem.com/product/b555885#d-tert-leucine-molecular-weight-and-formula
https://www.benchchem.com/product/b555885#d-tert-leucine-molecular-weight-and-formula
https://www.benchchem.com/product/b555885#d-tert-leucine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

